Cas no 615575-67-2 (tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 615575-67-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD28501242
• CID: 3164317
• PubChem ID: 11172153
• Update Time: 2025-07-25

tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,4S,5S)-rel-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• (1R,4S,5S)-rel-tert-Butyl5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• P14695
• CS-0053601
• tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• MFCD28501242
• 615575-67-2
• PS-15414
• REL-TERT-BUTYL (1R,4S,5S)-5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE
• rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo(2.1.1)hexane-2-carboxylate
• 991-795-1
• rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• QZA57567

• MDL： MFCD28501242
• Inchi： 1S/C12H19NO3/c1-7(14)10-8-5-9(10)13(6-8)11(15)16-12(2,3)4/h8-10H,5-6H2,1-4H3/t8-,9-,10+/m1/s1
• InChI Key： PKNQPQCDXARDCY-BBBLOLIVSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2C[C@@H]1[C@H]2C(C)=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų